![molecular formula C9H20Cl2N2O B6276111 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride CAS No. 2763756-70-1](/img/no-structure.png)
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Oxan-4-yl)methylazetidin-3-amine dihydrochloride, also known as OXA-MADC, is a synthetic compound used in a variety of scientific research applications. OXA-MADC has been studied for its potential use in the treatment of various diseases and disorders, as well as its potential use in laboratory experiments. This article will discuss the synthesis method of OXA-MADC, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.
Scientific Research Applications
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has been studied for its potential use in the treatment of various diseases and disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. This compound has also been studied for its potential use in the treatment of anxiety, depression, and other disorders. Additionally, this compound has been studied for its potential use in laboratory experiments, such as drug screening, structure-activity relationship studies, and enzyme inhibition studies.
Mechanism of Action
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride acts as an agonist of the GABAA receptor, which is a type of neurotransmitter receptor. This receptor is responsible for mediating inhibitory signals in the brain, and this compound acts to increase the activity of this receptor. This increased activity of the GABAA receptor is thought to be responsible for the effects of this compound on various diseases and disorders.
Biochemical and Physiological Effects
The effects of this compound on the body are not fully understood, however, it is known to have a variety of biochemical and physiological effects. This compound has been shown to increase the activity of the GABAA receptor, which can lead to increased levels of GABA, a neurotransmitter responsible for mediating inhibitory signals in the brain. This increased activity of the GABAA receptor can lead to a variety of effects, including sedation, relaxation, and decreased anxiety. Additionally, this compound has been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has several advantages for use in laboratory experiments. This compound is relatively stable, and can be stored for long periods of time without significant degradation. Additionally, this compound is relatively easy to synthesize and can be produced in large quantities. However, this compound also has some limitations for use in laboratory experiments. This compound is not water soluble, and must be dissolved in an organic solvent before use. Additionally, this compound is relatively expensive and may not be suitable for use in large-scale experiments.
Future Directions
The potential future directions for 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride are numerous. This compound could be studied for its potential use in the treatment of other diseases and disorders, such as epilepsy, schizophrenia, and bipolar disorder. Additionally, this compound could be studied for its potential use in laboratory experiments, such as drug screening, structure-activity relationship studies, and enzyme inhibition studies. Additionally, this compound could be studied for its potential use in drug delivery systems and as an adjunct to existing therapies. Finally, this compound could be studied for its potential use in the development of novel therapeutic agents.
Synthesis Methods
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is synthesized through a process known as the Mannich reaction. This reaction involves the condensation of an amine, an aldehyde, and a carboxylic acid in the presence of a base, typically a tertiary amine or an alkoxide. The reaction produces a β-amino ketone, which is then converted to this compound through a series of reactions.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride involves the reaction of oxan-4-ylmethylamine with azetidin-3-one followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": ["Oxan-4-ylmethylamine", "Azetidin-3-one", "Hydrochloric acid"], "Reaction": [ "Step 1: Oxan-4-ylmethylamine is reacted with azetidin-3-one in the presence of a suitable solvent and a catalyst to form 1-[(oxan-4-yl)methyl]azetidin-3-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt of 1-[(oxan-4-yl)methyl]azetidin-3-amine." ] } | |
2763756-70-1 | |
Molecular Formula |
C9H20Cl2N2O |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.